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Compound of Interest

Compound Name:
(5-Amino-1H-indazol-3-

yl)methanol

CAS No.: 908247-75-6

Cat. No.: B1502089

Get Quote

The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a multitude of biologically active compounds.[1][2][3][4] As a

bioisostere of indole, the indazole nucleus offers a unique combination of hydrogen bond

donating and accepting capabilities, which allows for potent and selective interactions with

various biological targets, particularly protein kinases.[3] Consequently, indazole derivatives

have been successfully developed into marketed drugs for treating cancer and other

conditions.[2][4][5]

Among the various synthetic handles on the indazole core, the 3-hydroxymethyl group stands

out as a particularly versatile precursor.[6] This primary alcohol function on the (1H)-indazole-3-

methanol framework serves as a gateway to a vast chemical space, enabling the introduction

of diverse functionalities crucial for modulating a compound's pharmacokinetic and

pharmacodynamic properties. This guide provides an in-depth exploration of the key chemical

transformations of the 3-hydroxymethyl group, offering detailed protocols and expert insights

for researchers in organic synthesis and drug development.
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Strategic Considerations: The Role of N-H
Protection
Before delving into the functionalization of the 3-hydroxymethyl group, it is critical to address

the reactivity of the indazole N-H proton. The indazole ring can exist in two predominant

tautomeric forms, 1H- and 2H-indazole, with the 1H-tautomer being the more

thermodynamically stable.[2][4][7] The acidic N-H proton can interfere with many reactions,

particularly those involving bases or organometallic reagents, and can lead to mixtures of N1-

and N2-substituted products.[8][9]

Therefore, the strategic protection of the indazole nitrogen is often the first step in a synthetic

sequence. The choice of protecting group is dictated by its stability to the subsequent reaction

conditions and the ease of its removal.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://img01.pharmablock.com/pdf/guanwang/5_3.pdf
https://www.mdpi.com/1420-3049/23/11/2783
https://pmc.ncbi.nlm.nih.gov/articles/PMC9079728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9079728/
https://www.lookchem.com/casno64132-13-4.html
https://austinpublishinggroup.com/analytical-pharmaceutical-chemistry/fulltext/ajapc-v3-id1076.php
https://austinpublishinggroup.com/analytical-pharmaceutical-chemistry/fulltext/ajapc-v3-id1076.php
https://www.mdpi.com/1420-3049/11/11/867
https://www.beilstein-journals.org/bjoc/articles/20/170
https://www.beilstein-journals.org/bjoc/articles/20/170
https://mazams.weebly.com/uploads/4/8/2/6/48260335/protectgroups.pdf
https://www.benchchem.com/product/b1502089/docs#introduction-the-indazole-nucleus-in-modern-drug-discovery
https://www.benchchem.com/product/b1502089/docs#introduction-the-indazole-nucleus-in-modern-drug-discovery
https://www.benchchem.com/product/b1502089/docs#introduction-the-indazole-nucleus-in-modern-drug-discovery
https://www.benchchem.com/product/b1502089/docs#introduction-the-indazole-nucleus-in-modern-drug-discovery
https://www.benchchem.com/product/b1502089?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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